2-[2-(4-Methylpiperazin-4-ium-1-yl)-2-oxoethoxy]acetate

• IUPAC Name: 2-[2-(4-methylpiperazin-4-ium-1-yl)-2-oxoethoxy]acetate
• InChI: InChI=1S/C9H16N2O4/c1-10-2-4-11(5-3-10)8(12)6-15-7-9(13)14/h2-7H2,1H3,(H,13,14)
• InChI Key: UQMHJYLCLDCGON-UHFFFAOYSA-N
• Canonical SMILES: C[NH+]1CCN(CC1)C(=O)COCC(=O)[O-]
• Molecular Formula: C9H16N2O4
• Molecular Weight: 216.23 g/mol

Description

2-[2-(4-Methylpiperazin-4-ium-1-yl)-2-oxoethoxy]acetate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is also known as MPEA, and has been found to have a number of interesting properties that make it useful for a wide range of research purposes.

Mechanism Of Action

The mechanism of action of 2-[2-(4-Methylpiperazin-4-ium-1-yl)-2-oxoethoxy]acetate is not fully understood, but it is believed to involve the binding of the compound to specific targets within cells. This binding can lead to a variety of different effects, including changes in enzyme activity and alterations in cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 2-[2-(4-Methylpiperazin-4-ium-1-yl)-2-oxoethoxy]acetate can have a number of different biochemical and physiological effects. For example, it has been found to inhibit the activity of certain enzymes, and to induce apoptosis (cell death) in cancer cells. Additionally, it has been shown to have antioxidant properties, which may be useful in protecting cells from damage caused by oxidative stress.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 2-[2-(4-Methylpiperazin-4-ium-1-yl)-2-oxoethoxy]acetate in lab experiments is its versatility. It can be used for a wide range of different applications, and has been found to be effective in a variety of different experimental systems. However, there are also some limitations to its use. For example, it can be difficult to work with due to its low solubility in water, and it may not be suitable for use in certain types of experiments.

Future Directions

There are a number of different directions that future research on 2-[2-(4-Methylpiperazin-4-ium-1-yl)-2-oxoethoxy]acetate could take. Some potential areas of focus include:
- Further investigation of the compound's mechanism of action, in order to better understand how it interacts with different targets within cells.
- Development of new applications for the compound, such as in the field of drug discovery.
- Exploration of the compound's potential as a diagnostic tool for certain diseases or conditions.
- Investigation of the compound's potential as a therapeutic agent for a range of different diseases, including cancer and neurodegenerative disorders.

Synthesis Methods

The synthesis of 2-[2-(4-Methylpiperazin-4-ium-1-yl)-2-oxoethoxy]acetate involves a multi-step process that begins with the reaction of 4-methylpiperazine with ethyl chloroacetate. The resulting product is then reacted with sodium hydroxide to form the final compound.

Scientific Research Applications

2-[2-(4-Methylpiperazin-4-ium-1-yl)-2-oxoethoxy]acetate has a number of different applications in scientific research. It has been used as a fluorescent probe for the detection of zinc ions in biological systems, as well as a tool for studying the kinetics of enzyme-catalyzed reactions. Additionally, it has been investigated for its potential use in the development of new cancer therapies.